Cas no 903550-21-0 (2-(1H-Pyrazol-3-yl)benzonitrile)

• Product Name: 2-(1H-Pyrazol-3-yl)benzonitrile
• CAS No: 903550-21-0
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• MDL: MFCD29914193
• CID: 5610863
• PubChem ID: 11651210
• Update Time: 2025-05-24

2-(1H-Pyrazol-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-3-yl)benzonitrile
• SCHEMBL3401714
• 903550-21-0
• 5-(2-Cyanophenyl)-1H-pyrazole
• EN300-842987

• MDL： MFCD29914193
• Inchi： 1S/C10H7N3/c11-7-8-3-1-2-4-9(8)10-5-6-12-13-10/h1-6H,(H,12,13)
• InChI Key： KRAWAGMBRSAXDJ-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 169.063997236g/mol
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(1H-Pyrazol-3-yl)benzonitrile

2-(1H-Pyrazol-3-yl)benzonitrile

The compound 2-(1H-Pyrazol-3-yl)benzonitrile (CAS No. 903550-21-0) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring fused with a benzonitrile moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the molecule's stability and reactivity, while the benzonitrile group adds electronic properties that make it versatile for various applications.

Recent studies have highlighted the potential of 2-(1H-Pyrazol-3-yl)benzonitrile in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, leveraging its structural flexibility and reactivity. For instance, modifications to the pyrazole ring have shown promise in creating compounds with anti-inflammatory and antioxidant properties.

In materials science, 2-(1H-Pyrazol-3-yl)benzonitrile has been investigated for its role in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable building block for constructing porous materials with applications in gas storage and catalysis.

The synthesis of 2-(1H-Pyrazol-3-yl)benzonitrile typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for large-scale applications.

From an environmental perspective, 2-(1H-Pyrazol-3-yl)benzonitrile has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer option for certain industrial applications compared to traditional chemicals.

In conclusion, 2-(1H-Pyrazol-3-yl)benzonitrile (CAS No. 903550-21-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in chemistry and materials science.